Cas no 83871-09-4 (Glycine, N-(1-oxoundecyl)-)

Glycine, N-(1-oxoundecyl)-, is a fatty acid-derived glycine derivative characterized by its undecanoyl (C11) chain linked to the amino acid via an amide bond. This compound is notable for its amphiphilic properties, combining the hydrophilic glycine moiety with a hydrophobic undecanoyl tail, making it suitable for applications in surfactant formulations and lipid-based research. Its structure allows for potential use in biochemical studies involving membrane interactions or as an intermediate in peptide modifications. The undecanoyl chain provides enhanced lipophilicity compared to shorter-chain analogs, offering improved solubility in organic matrices while retaining compatibility with aqueous systems. The compound's purity and defined molecular structure ensure reproducibility in research applications.

Glycine, N-(1-oxoundecyl)- structure

Product Name:Glycine, N-(1-oxoundecyl)-

CAS No:83871-09-4

MF:C₁₃H₂₅NO₃

MW:243.342504262924

CID:668303

Update Time:2025-06-11

Glycine, N-(1-oxoundecyl)- Chemical and Physical Properties

Names and Identifiers

- Glycine, N-(1-oxoundecyl)-
- 2-(undecanoylamino)acetic acid
- N-(1-Oxoundecyl)glycine (ACI)
- N-Undecanoylglycine
- Inchi： 1S/C13H25NO3/c1-2-3-4-5-6-7-8-9-10-12(15)14-11-13(16)17/h2-11H2,1H3,(H,14,15)(H,16,17)
- InChI Key： HEUQYIQQCNOXOG-UHFFFAOYSA-N
- SMILES： O=C(CNC(CCCCCCCCCC)=O)O

Glycine, N-(1-oxoundecyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7352430-0.05g	2-undecanamidoacetic acid	83871-09-4	95.0%	0.05g	$94.0	2025-03-21
Enamine	EN300-7352430-0.1g	2-undecanamidoacetic acid	83871-09-4	95.0%	0.1g	$140.0	2025-03-21
Enamine	EN300-7352430-0.25g	2-undecanamidoacetic acid	83871-09-4	95.0%	0.25g	$200.0	2025-03-21
Enamine	EN300-7352430-0.5g	2-undecanamidoacetic acid	83871-09-4	95.0%	0.5g	$374.0	2025-03-21
Enamine	EN300-7352430-1.0g	2-undecanamidoacetic acid	83871-09-4	95.0%	1.0g	$499.0	2025-03-21
Enamine	EN300-7352430-2.5g	2-undecanamidoacetic acid	83871-09-4	95.0%	2.5g	$978.0	2025-03-21
Enamine	EN300-7352430-5.0g	2-undecanamidoacetic acid	83871-09-4	95.0%	5.0g	$1448.0	2025-03-21
Enamine	EN300-7352430-10.0g	2-undecanamidoacetic acid	83871-09-4	95.0%	10.0g	$2146.0	2025-03-21
Aaron	AR0054U2-50mg	Glycine, N-(1-oxoundecyl)-	83871-09-4	95%	50mg	$155.00	2025-02-14
Aaron	AR0054U2-100mg	Glycine, N-(1-oxoundecyl)-	83871-09-4	95%	100mg	$218.00	2025-02-14

Glycine, N-(1-oxoundecyl)- Production Method

Production Method 1

1623153-15-0

83871-09-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Hydrochloric acid Solvents: Methanol , Water ; reflux; pH 3

Reference

Temperature-controlled helical inversion of asymmetric triphenylamine-based supramolecular polymers; difference of handedness at the micro- and macroscopic levels

Go, Misun; et al, Organic Chemistry Frontiers, 2019, 6(8), 1100-1108

Production Method 2

1623153-15-0

83871-09-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 5 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3

Reference

Peculiar Triarylamine-Based Co-assembled Supramolecular Polymers That Exhibit Two Transition Temperatures in the Formation of a Coiled Helical Bundle

Seo, Hyowon; et al, Chemistry - An Asian Journal, 2018, 13(19), 2847-2853

Production Method 3

1623153-15-0

83871-09-4

Reaction Conditions

1.1 Catalysts: Lithium hydroxide Solvents: Methanol , Water ; 2 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3, rt

Reference

Structure and Thermotropic Phase Behavior of a Homologous Series of N-Acylglycines: Neuroactive and Antinociceptive Constituents of Biomembranes

Reddy, S. Thirupathi; et al, Crystal Growth & Design, 2014, 14(10), 4944-4954

Production Method 4

112-37-8

56-40-6

83871-09-4

Reaction Conditions

1.1 Reagents: Methyl chloroformate , Triethylamine Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
1.2 Reagents: Sodium hydroxide ; 0 °C; 30 min, 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt; 3 h, rt

Reference

Novel Peak Shift Correction Method Based on the Retention Index for Peak Alignment in Untargeted Metabolomics

Hao, Jun-Di; et al, Analytical Chemistry (Washington, 2023, 95(35), 13330-13337

Production Method 5

17746-05-3

56-40-6

83871-09-4

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 20 min, 0 °C; 2 h, rt

Reference

Synthesis and characterization of novel polar-embedded silica stationary phases for use in reversed-phase high-performance liquid chromatography

Wang, Haibo; et al, Journal of Chromatography A, 2013, 1271(1), 153-162

Production Method 6

17746-05-3

5680-79-5

83871-09-4

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 15 min, 0 °C
1.2 1 h, 0 °C; 1 h, 0 °C → rt
2.1 Reagents: Sodium hydroxide , Hydrochloric acid Solvents: Methanol , Water ; reflux; pH 3

Reference

Temperature-controlled helical inversion of asymmetric triphenylamine-based supramolecular polymers; difference of handedness at the micro- and macroscopic levels

Go, Misun; et al, Organic Chemistry Frontiers, 2019, 6(8), 1100-1108

Production Method 7

17746-05-3

5680-79-5

83871-09-4

Reaction Conditions

1.1 Solvents: Dichloromethane ; 1 h, 0 °C; 0 °C → rt; overnight, rt
2.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 5 h, reflux
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3

Reference

Peculiar Triarylamine-Based Co-assembled Supramolecular Polymers That Exhibit Two Transition Temperatures in the Formation of a Coiled Helical Bundle

Seo, Hyowon; et al, Chemistry - An Asian Journal, 2018, 13(19), 2847-2853

Production Method 8

17746-05-3

5680-79-5

83871-09-4

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Chloroform , Water ; 2 h, rt
2.1 Catalysts: Lithium hydroxide Solvents: Methanol , Water ; 2 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3, rt

Reference

Structure and Thermotropic Phase Behavior of a Homologous Series of N-Acylglycines: Neuroactive and Antinociceptive Constituents of Biomembranes

Reddy, S. Thirupathi; et al, Crystal Growth & Design, 2014, 14(10), 4944-4954

Production Method 9

112-37-8

83871-09-4

Reaction Conditions

1.1 Reagents: Oxalyl chloride Solvents: Dichloromethane ; 2 - 3 h, rt
2.1 Reagents: Sodium bicarbonate Solvents: Chloroform , Water ; 2 h, rt
3.1 Catalysts: Lithium hydroxide Solvents: Methanol , Water ; 2 h, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3, rt

Reference

Structure and Thermotropic Phase Behavior of a Homologous Series of N-Acylglycines: Neuroactive and Antinociceptive Constituents of Biomembranes

Reddy, S. Thirupathi; et al, Crystal Growth & Design, 2014, 14(10), 4944-4954

Glycine, N-(1-oxoundecyl)- Raw materials

Glycine, N-(1-oxoundecyl)- Preparation Products

Glycine, N-(1-oxoundecyl)- (83871-09-4)

Glycine, N-(1-oxoundecyl)- Related Literature

1. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
2. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
3. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Glycine, N-(1-oxoundecyl)-

Comprehensive Overview of Glycine, N-(1-oxoundecyl)- (CAS No. 83871-09-4): Properties, Applications, and Innovations

Glycine, N-(1-oxoundecyl)- (CAS No. 83871-09-4) is a specialized organic compound that has garnered significant attention in the fields of biochemistry, cosmetics, and industrial applications. This N-acyl glycine derivative is characterized by its unique molecular structure, combining a glycine moiety with an undecanoyl group. Its versatility and functional properties make it a valuable ingredient in formulations requiring emulsification, stabilization, or bioactive effects.

In recent years, the demand for sustainable surfactants and bio-based ingredients has surged, driven by consumer preferences for eco-friendly products. Glycine, N-(1-oxoundecyl)- aligns with this trend, as it can be derived from renewable resources. Researchers and manufacturers are increasingly exploring its potential as a green alternative to traditional surfactants in personal care products, such as shampoos, cleansers, and moisturizers. Its mildness and compatibility with sensitive skin further enhance its appeal in the cosmetics industry.

From a chemical perspective, CAS No. 83871-09-4 exhibits amphiphilic properties due to its hydrophilic glycine head and hydrophobic undecanoyl tail. This balance enables it to function as an effective emulsifier or foaming agent. Analytical studies, including HPLC and mass spectrometry, confirm its high purity and stability under varying pH conditions, making it suitable for pharmaceutical and agrochemical formulations. Its role in enhancing drug solubility is also under investigation, particularly for poorly water-soluble active ingredients.

The compound's applications extend beyond cosmetics and pharmaceuticals. In the food industry, Glycine, N-(1-oxoundecyl)- is studied for its potential as a food-grade emulsifier or preservative. Its biodegradability and low toxicity profile make it a candidate for replacing synthetic additives. Additionally, its use in nanotechnology and material science is being explored, particularly in the synthesis of self-assembling nanostructures for drug delivery systems.

Innovations in enzyme-catalyzed synthesis have improved the production efficiency of N-(1-oxoundecyl)-glycine, reducing energy consumption and waste generation. This aligns with the principles of green chemistry, a topic of growing interest among researchers and policymakers. As regulatory frameworks tighten around synthetic chemicals, bio-derived compounds like 83871-09-4 are poised to gain prominence.

For those seeking technical data or safety guidelines, reputable sources such as PubChem and Reaxys provide detailed information on CAS 83871-09-4. Common queries include its solubility in organic solvents, storage conditions, and compatibility with other ingredients. These details are critical for formulators aiming to optimize product performance.

In summary, Glycine, N-(1-oxoundecyl)- represents a convergence of sustainability, functionality, and innovation. Its multifaceted applications and alignment with market trends ensure its relevance in evolving industries. Future research may uncover novel uses, further solidifying its position as a key player in specialty chemicals.